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Compound of Interest

Compound Name: Boc-Phe(3-Br)-OH

Cat. No.: B558698

Proper disposal of Boc-Phe(3-Br)-OH, a halogenated amino acid derivative, is crucial for
maintaining laboratory safety, ensuring regulatory compliance, and protecting the environment.
As a brominated organic compound, it must be treated as hazardous chemical waste and
segregated appropriately. Adherence to the following guidelines will ensure its safe and
responsible disposal.

Properties and Safety Overview

Before handling, it is essential to be familiar with the properties and potential hazards of Boc-
Phe(3-Br)-OH. This information is critical for safe handling and for correctly labeling waste
containers.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b558698?utm_src=pdf-interest
https://www.benchchem.com/product/b558698?utm_src=pdf-body
https://www.benchchem.com/product/b558698?utm_src=pdf-body
https://www.benchchem.com/product/b558698?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b558698?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Property Data

) N-(tert-Butoxycarbonyl)-3-bromo-L-
Chemical Name _
phenylalanine

Boc-L-Phe(3-Br)-OH, Boc-3-bromo-L-

Synenyms phenylalanine

Molecular Formula C14H18BrNO4[1]

Molecular Weight 344.20 g/mol [1]

Appearance White to off-white solid[1][2]

Primary Hazard Class Halogenated Organic Waste[3][4]
Incompatible Materials Strong oxidizing agents, strong acids[1][5][6]

Carbon monoxide (CO), Carbon dioxide (CO2),

Hazardous Decomposition ) ] )
Nitrogen oxides (NOXx), Hydrogen bromide[1]

Experimental Protocol for Disposal

The standard operating procedure for the disposal of Boc-Phe(3-Br)-OH involves systematic
collection, segregation, and transfer of the waste material to a certified disposal facility. Do not
dispose of this chemical down the drain or in regular trash.[5][7]

1. Personal Protective Equipment (PPE) Confirmation:

o Ensure proper PPE is worn before handling the chemical waste. This includes:
o Eye Protection: Chemical safety goggles or glasses with side-shields.[8]
o Skin Protection: Chemical-resistant gloves (e.g., nitrile) and a lab coat.[8]

o Respiratory Protection: If handling the powder and dust generation is likely, use a
respirator with a particulate filter.[8]

2. Waste Segregation:

» Designate a specific waste container exclusively for halogenated organic waste.[3][4][9]
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It is critical to keep halogenated solvents and solids separate from non-halogenated waste
streams to facilitate proper disposal and manage costs.[3][9]

. Containerization:

Solid Waste: Place waste Boc-Phe(3-Br)-OH powder directly into a designated, sealable,
and chemically compatible hazardous waste container.[8]

Liquid Waste: If Boc-Phe(3-Br)-OH is dissolved in a solvent, collect it in a container
designated for halogenated liquid waste. Ensure the container has a secure, threaded cap to
be vapor-tight and spill-proof.[10]

Contaminated Materials: Any materials used for cleanup (e.g., absorbent pads, gloves,
weighing paper) should also be placed in the designated solid halogenated waste container.

[3][8]
. Labeling:
Label the waste container clearly before the first addition of waste.[10]

The label must include:

[¢]

The words "Hazardous Waste".[3][10]

[¢]

The full chemical name: "Waste Boc-Phe(3-Br)-OH". Do not use abbreviations or
chemical formulas.[10]

o

If in solution, list all chemical constituents and their approximate percentages.[3]

[e]

Applicable hazard identification (e.g., Toxic).[3]

. Storage:

Keep the waste container tightly sealed when not in use.[3][10]

Store the container in a designated, well-ventilated, and secure satellite accumulation area
within the laboratory.[3]
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Ensure the container is stored in secondary containment to prevent spills.[3]

6. Arranging for Disposal:

When the container is nearly full (approximately 75%), arrange for pickup through your
institution's Environmental Health and Safety (EHS) department or a licensed chemical
waste disposal contractor.[3][8]

Follow your institution's specific procedures for requesting a waste collection.

Disposal Workflow Diagram

The following diagram illustrates the decision-making and procedural flow for the proper
disposal of Boc-Phe(3-Br)-OH.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://campusoperations.temple.edu/sites/campusoperations/files/documents/EHRS/Waste_Management/Halogenated%20Solvents%20In%20Labs.pdf
https://campusoperations.temple.edu/sites/campusoperations/files/documents/EHRS/Waste_Management/Halogenated%20Solvents%20In%20Labs.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_Boc_Cys_Ser_OH_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b558698?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b558698?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b558698?utm_src=pdf-custom-synthesis
https://www.fishersci.com/store/msds?partNumber=AAH6276103&productDescription=N-BOC-3-BRMO-D-PHENLALA9+98+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.chemimpex.com/products/15097
https://campusoperations.temple.edu/sites/campusoperations/files/documents/EHRS/Waste_Management/Halogenated%20Solvents%20In%20Labs.pdf
https://www.bucknell.edu/sites/default/files/offices_resources/environmental_health_safety/hazardouswastesegregation.pdf
https://www.peptide.com/custdocs/MSDS%20UBF124%20Boc-Phe(4-NH2)-OH.pdf
https://www.peptide.com/custdocs/MSDS%20UBF156%20Boc-Phe(3-Me)-OH.pdf
https://www.oc-praktikum.de/nop/en/articles/pdf/WasteTreatmentDisposal_en.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_Boc_Cys_Ser_OH_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://ehs.cornell.edu/book/export/html/1312
https://braun.matse.illinois.edu/files/2018/02/Halogenated-Organic-Liquids.pdf
https://www.benchchem.com/product/b558698#boc-phe-3-br-oh-proper-disposal-procedures
https://www.benchchem.com/product/b558698#boc-phe-3-br-oh-proper-disposal-procedures
https://www.benchchem.com/product/b558698#boc-phe-3-br-oh-proper-disposal-procedures
https://www.benchchem.com/product/b558698#boc-phe-3-br-oh-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b558698?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b558698?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b558698?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

